1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-4-(3-fluorobenzyl)-1,4-diazepane

• IUPAC Name: (3,5-dimethyl-1-benzofuran-2-yl)-[4-[(3-fluorophenyl)methyl]-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C23H25FN2O2/c1-16-7-8-21-20(13-16)17(2)22(28-21)23(27)26-10-4-9-25(11-12-26)15-18-5-3-6-19(24)14-18/h3,5-8,13-14H,4,9-12,15H2,1-2H3
• InChI Key: FVYOAQLMYHCPFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2C)C(=O)N3CCCN(CC3)CC4=CC(=CC=C4)F
• Molecular Formula: C23H25FN2O2
• Molecular Weight: 380.5 g/mol

Description

1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-4-(3-fluorobenzyl)-1,4-diazepane, also known as DMBF-DZ, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-4-(3-fluorobenzyl)-1,4-diazepane is not fully understood. However, studies have suggested that it may act as a GABA-A receptor positive allosteric modulator, increasing the activity of GABA, an inhibitory neurotransmitter in the brain. This may contribute to its anxiolytic, antidepressant, and anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic, antidepressant, and anticonvulsant effects in animal models. It has also been shown to increase the activity of GABA, an inhibitory neurotransmitter in the brain. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-4-(3-fluorobenzyl)-1,4-diazepane is its potential therapeutic applications in neurological disorders. Additionally, its synthesis method is relatively straightforward, making it accessible for laboratory experiments. However, one limitation is the lack of understanding of its exact mechanism of action, which may hinder its further development as a therapeutic agent.

Future Directions

There are several future directions for the study of 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-4-(3-fluorobenzyl)-1,4-diazepane. One direction is to further investigate its mechanism of action and its effects on GABA receptors. Additionally, studies can explore its potential therapeutic applications in other neurological disorders, such as schizophrenia and post-traumatic stress disorder. Finally, further research can be conducted to optimize its synthesis method and improve its pharmacokinetic properties.
Conclusion:
This compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications in neurological disorders. While its exact mechanism of action is not fully understood, studies have suggested that it may act as a GABA-A receptor positive allosteric modulator. Further research is needed to fully understand its biochemical and physiological effects and to explore its potential therapeutic applications.

Synthesis Methods

1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-4-(3-fluorobenzyl)-1,4-diazepane can be synthesized through a multistep process involving the reaction of 3,5-dimethyl-1-benzofuran-2-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 3-fluorobenzylamine and 1,4-diazepane. The final product is obtained through the reaction of the intermediate with 4-dimethylaminopyridine and N-methylmorpholine.

Scientific Research Applications

1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-4-(3-fluorobenzyl)-1,4-diazepane has been studied for its potential therapeutic applications in various neurological disorders, including anxiety, depression, and epilepsy. Studies have shown that this compound has anxiolytic and antidepressant effects in animal models, and it has been suggested that it may act as a GABA-A receptor positive allosteric modulator. Additionally, this compound has been shown to have anticonvulsant effects in animal models of epilepsy.